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Compound of Interest

Compound Name: N,N-Dimethyl-p-phenylenediamine

For Researchers, Scientists, and Drug Development Professionals

N,N-Dimethyl-p-phenylenediamine (DMPD), a substituted aromatic amine, serves as a
crucial intermediate and reagent in various chemical syntheses, including the production of
dyes like methylene blue and as a component in photographic developers.[1][2][3] Its utility in
research and development, particularly in pharmaceutical sciences, necessitates a thorough
understanding of its potential hazards and the implementation of stringent safety protocols to
mitigate risks. This technical guide provides an in-depth overview of the safety and handling
precautions for N,N-Dimethyl-p-phenylenediamine, consolidating critical data and outlining
detailed procedures to ensure the well-being of laboratory personnel.

Chemical and Physical Properties

Understanding the fundamental properties of a substance is the first step in safe handling. N,N-
Dimethyl-p-phenylenediamine is a solid that can appear as colorless needles or reddish-
violet to dark brown or black crystals.[1][4][5] It is sensitive to light and may discolor upon
exposure.[6] While stable under normal temperatures and pressures, it can liquefy if impure.[6]
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Property Value Reference
CAS Number 99-98-9 [6]
Molecular Formula CsH12N2 [4]
Molar Mass 136.19 g/mol [4]

Colorless to reddish-violet,

Appearance dark brown, or black crystalline  [1][4][5][6]
solid

Melting Point 34-36 °C [4]

Boiling Point 262 °C [4]

Flash Point 130 °C [4]

Water Solubility 11 g/L (at 20 °C) [4]

Vapor Pressure 0.0107 mmHg (at 25 °C) [4]

Toxicological Data

N,N-Dimethyl-p-phenylenediamine is classified as toxic and poses significant health risks
upon exposure. It can be fatal if swallowed or absorbed through the skin and is harmful if
inhaled.[6][7] The primary health effects include severe eye irritation and burns, skin irritation
and sensitization, and respiratory tract irritation.[6] A notable systemic effect is the formation of
methemoglobin, which can lead to cyanosis (a bluish discoloration of the skin), dizziness, and a
rapid heart rate.[6]

Acute Toxicity Values
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Route of Exposure  Species LD50 / LC50 Reference
Oral Rat 50 mg/kg [6]
Oral Mouse 30 mg/kg [6]
Dermal Guinea Pig 500 pL/kg [6]
Dermal (Lowest Lethal

Dog 84 mg/kg [6]
Dose)
Dermal (Lowest Lethal )

Rabbit 60 mg/kg [6]
Dose)
Inhalation (Lowest )

] Rabbit 500 ppb [6]

Lethal Concentration)
Inhalation (Lowest ) )

Guinea Pig 240 ppb [6]

Lethal Concentration)

Experimental Protocols for Toxicity Testing

The acute toxicity values presented are typically determined using standardized methods, such
as those outlined by the Organisation for Economic Co-operation and Development (OECD).
These protocols are designed to assess the potential hazards of a substance with a focus on
minimizing animal use.

Acute Oral Toxicity - Fixed Dose Procedure (Adapted
from OECD Guideline 420)

This method is used to identify a dose that produces evident toxicity but not mortality.

o Animal Selection: Healthy, young adult rodents (typically female rats as they are often more
sensitive) are used.[8] The animals are acclimatized to laboratory conditions for at least five
days before the study.[7]

» Housing and Feeding: Animals are housed in appropriate conditions with controlled
temperature (22 £ 3 °C), humidity (30-70%), and a 12-hour light/dark cycle.[7] They have
access to standard laboratory diet and unlimited drinking water.[7]
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Dose Preparation and Administration: The test substance is typically dissolved or suspended
in a suitable vehicle. A single dose is administered by gavage using a stomach tube.[9]
Animals are fasted overnight before dosing.[9]

Observation Period: Animals are observed for mortality, clinical signs of toxicity, and changes
in body weight for at least 14 days.[9][10] Special attention is given in the first few hours after
dosing.[4]

Necropsy: All animals are subjected to a gross necropsy at the end of the observation
period.[1]

Acute Dermal Toxicity (Adapted from OECD Guideline
402)

This test assesses the toxic effects of a substance applied to the skin.

Animal Selection and Preparation: Healthy young adult animals (rats or rabbits) with intact
skin are used.[7] Approximately 24 hours before the test, the fur is removed from the dorsal
area of the trunk of the test animals.[7]

Dose Application: The test substance is applied uniformly over a shaved area of at least 10%
of the body surface.[1][7] The area is then covered with a porous gauze dressing and non-
irritating tape for a 24-hour exposure period.[7]

Observation Period: Animals are observed for signs of toxicity and mortality for at least 14
days.[1] Body weights are recorded weekly.[1]

Necropsy: At the conclusion of the test, all animals are subjected to a gross necropsy.[1]

Hazard Identification and Personal Protective
Equipment (PPE)

Due to its high toxicity, stringent control measures are necessary when handling N,N-Dimethyl-

p-phenylenediamine.
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Hazard Assessment

N,N-Dimethyl-p-phenylenediamine
(Solid/Dust)
Primary Control If dust is generated Direct Contact Splash NEXPOSUIE

Required Personal Prolecti"’e Equipment (PPE)
Chemical Fume Hood ©

Click to download full resolution via product page

o Engineering Controls: Always handle N,N-Dimethyl-p-phenylenediamine in a well-
ventilated area, preferably within a chemical fume hood to minimize inhalation exposure.[6]
[11] Ensure that eyewash stations and safety showers are readily accessible.[11]

o Respiratory Protection: If there is a risk of generating dust, a NIOSH/MSHA approved
respirator should be worn.[6][9] A respiratory protection program that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed.[6]

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) to prevent
skin contact.[6][12]

o Eye Protection: Chemical splash goggles are mandatory to protect against eye contact.[6][9]

» Skin and Body Protection: Wear appropriate protective clothing, such as a lab coat and, if
necessary, an apron, to prevent skin exposure.[6]

Safe Handling and Storage

Proper handling and storage procedures are critical to prevent accidental exposure and
maintain the chemical's stability.
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e Handling:

(¢]

Avoid all personal contact, including inhalation of dust or vapors.[7]

[¢]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[6][11]

[¢]

Minimize dust generation and accumulation.[6]

[e]

Use non-sparking tools.[13]

e Storage:

[¢]

Store in a tightly closed container in a cool, dry, and well-ventilated area.[6][13]

[¢]

Keep away from incompatible substances such as strong oxidizing agents, acids, acid
chlorides, and acid anhydrides.[1][4][6][11]

[¢]

Protect from light and moisture.[6][11]

[e]

Store under an inert gas, such as nitrogen, is recommended.[13][14]

N,N-Dimethyl-p-
phenylenediamine

Exothermic reaction

Generates flammable
hydrogen gas

Incompatible Materials
Amds
(Strong Acids, Acid Chlorides, Acid Anhydrides)

Risk of ignition

Potential incompatibility

Click to download full resolution via product page

Emergency Procedures
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In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer
oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[2][6]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected area
thoroughly with soap and plenty of water for at least 15 minutes. Seek immediate medical
attention.[2][11]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][11]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse mouth and give
2-4 cupfuls of milk or water. Seek immediate medical attention.[9][15]

Fire-Fighting Measures

N,N-Dimethyl-p-phenylenediamine is combustible.[4]

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
alcohol-resistant foam.[9][11]

e Hazardous Combustion Products: Thermal decomposition can produce toxic fumes of
nitrogen oxides, carbon monoxide, and carbon dioxide.[9][11]

 Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[9][11]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment as described in Section 4. Avoid breathing dust.[7][9]

» Environmental Precautions: Prevent the material from entering drains or waterways.[12]
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o Cleanup Procedures: For small spills, carefully sweep or vacuum up the material and place it
into a suitable, labeled container for disposal. Avoid generating dust.[6][7] For large spills,
increase the precautionary distance downwind.[2][16]
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Disposal Considerations

Waste containing N,N-Dimethyl-p-phenylenediamine must be handled as hazardous waste.

» Dispose of this material in accordance with all applicable federal, state, and local
environmental regulations.[7]

e |tis recommended to use a licensed professional waste disposal service.[7]

o Contaminated packaging should be treated as the chemical itself and disposed of
accordingly.[7]

Conclusion

N,N-Dimethyl-p-phenylenediamine is a valuable chemical for research and development but
presents significant health hazards. A thorough understanding of its properties, coupled with
strict adherence to the safety and handling precautions outlined in this guide, is paramount for
the protection of all personnel. By implementing robust engineering controls, utilizing
appropriate personal protective equipment, and following established emergency procedures,
the risks associated with this compound can be effectively managed, ensuring a safe laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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